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Pharmacology Overview of JI-101

JI-101 is an orally active triple kinase inhibitor that targets Vascular Endothelial Growth Factor Receptor

2 (VEGFR2), Platelet-Derived Growth Factor Receptor Beta (PDGFRβ), and Ephrin B4 Receptor

(EphB4) [1] [2]. This combination is notable as currently approved angiogenesis inhibitors do not target

EphB4, giving JI-101 a unique mechanism of action [2]. Its primary biological activities include:

Inhibition of angiogenesis by blocking VEGFR2 and PDGFRβ signaling.

Direct antineoplastic activity through inhibition of tumor cell proliferation, potentially via EphB4
inhibition.

It has shown potent activity against various cancer cell lines and xenografts and is or was in Phase II
clinical development for solid tumors [1] [2].

In Vivo Protocols and Experimental Data

The following protocols and data are primarily derived from preclinical studies in rodent models.

Pharmacokinetics, Tissue Distribution, and Metabolism in Rats

This study provides foundational data on how JI-101 is absorbed, distributed, and eliminated in Sprague

Dawley rats [3] [1].
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Animal Model: Male Sprague Dawley rats (195-210 g) were used in a parallel-group design [1].
Dosing and Administration:

Formulation: The protocol indicates that JI-101 can be formulated for oral administration
using a sequential co-solvent method. For instance, a 2.5 mg/mL solution can be made

using 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline [1].
Dose: 30 mg/kg [1].

Routes: Intravenous (IV via tail vein) and oral (gavage) for bioavailability comparison [1].
Sample Collection:

Blood/Plasma: Serial blood samples (~100 μL) were collected from the retro-orbital
plexus at pre-dose, 0.12 (IV only), 0.25, 0.5, 1, 2, 4, 8, 10 (oral only), and 24 hours post-

dose. Plasma was separated using centrifugation with K₂EDTA as an anticoagulant and
stored at -80°C [1].
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Tissues: Collected for distribution analysis.

Excreta: Bile and feces were collected for excretion and metabolite identification [3] [1].
Key Quantitative Findings:

Pharmacokinetic Parameters: The table below summarizes the key PK parameters
derived from this study [3] [1].

Parameter Intravenous (IV) Oral (PO) Description

C~max~ - Reached at ~2 h Maximum plasma concentration

t~½~ 1.75 ± 0.79 h 2.66 ± 0.13 h Elimination half-life

CL 13.0 ± 2.62 mL/min/kg - Clearance

V~d~ 2.11 ± 1.42 L/kg - Volume of Distribution

Oral Bioavailability - 55% Fraction of oral dose absorbed

Clinical Pilot Study in Ovarian Cancer

This early-phase human trial investigated JI-101 both as a single agent and in combination with everolimus

in patients with advanced cancers, including an ovarian cancer expansion cohort [2].
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Dosing Protocol:
JI-101 Dose: 200 mg, administered twice daily (BID) as a single agent [2].

Combination Regimen: In the PK cohort, JI-101 (200 mg) was administered in
combination with everolimus (10 mg) to assess drug interaction [2].

Key Findings:
Tolerability: JI-101 was well tolerated both as a single agent and in combination with

everolimus. No serious adverse events were reported in this pilot study. Common
adverse events included hypertension, nausea, and abdominal pain [2].

Drug Interaction: Coadministration of JI-101 increased the exposure of everolimus by
approximately 22%, indicating a pharmacokinetic drug-drug interaction [2].

Efficacy: No patients demonstrated a partial or complete response per RECIST criteria.
However, the majority of patients achieved stable disease at their first restaging scan (two

months) [2].

Key Application Notes for Researchers

Formulation Considerations: For in vivo studies, JI-101 has limited solubility in water and ethanol.
The use of co-solvents like DMSO, PEG300, and Tween80 in saline is a viable strategy to prepare

solutions for oral gavage in rodents [1].
Unique Target Profile: The inhibition of EphB4, not targeted by other approved angiogenesis

inhibitors, is a key differentiator of JI-101. Research should focus on tumor types where this pathway
is implicated [2].

Combination Potential: The clinical pilot study shows the feasibility of combining JI-101 with other
agents like everolimus, but it is crucial to monitor for potential drug-drug interactions that may require

dose adjustments [2].
Efficacy Interpretation: Preclinical data shows promising absorption and distribution. The lack of

tumor shrinkage in the early clinical trial but a high rate of stable disease suggests JI-101 may have a
cytostatic effect, and efficacy endpoints should be chosen accordingly [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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